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Compound of Interest

Compound Name: 2-(2-Aminobenzoyl)pyridine

Cat. No.: B042983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical and chemical

properties of (2-aminophenyl)(pyridin-2-yl)methanone, a heterocyclic ketone of interest in

medicinal chemistry and materials science. The information is presented to support research

and development activities, with a focus on clarity and practical application.

Core Physical and Chemical Data
(2-aminophenyl)(pyridin-2-yl)methanone is a solid organic compound at room temperature. The

key identifying information and physical properties are summarized in the table below.
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Property Value Reference

CAS Number 42471-56-7 N/A

IUPAC Name
(2-aminophenyl)(pyridin-2-

yl)methanone
N/A

Molecular Formula C₁₂H₁₀N₂O N/A

Molecular Weight 198.22 g/mol N/A

Physical Form Solid N/A

Melting Point 153-155 °C N/A

Boiling Point Data not available N/A

Solubility Data not available N/A

Experimental Protocols
Detailed experimental procedures are crucial for the verification of physical properties and for

further research. Below are generalized, yet comprehensive, protocols for determining the

melting point and solubility of a solid organic compound such as (2-aminophenyl)(pyridin-2-

yl)methanone.

Melting Point Determination (Capillary Method)
The melting point of a crystalline solid is a key indicator of its purity. A sharp melting range

(typically 0.5-1°C) is characteristic of a pure substance.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula
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Thermometer (calibrated)

Procedure:

Sample Preparation: A small amount of the crystalline solid is finely powdered using a mortar

and pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the sealed end. A

sample height of 2-3 mm is optimal.

Apparatus Setup: The packed capillary tube is placed in the heating block of the melting

point apparatus, adjacent to the thermometer bulb.

Heating: The sample is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to 1-2°C per minute to allow for

thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears (T₁)

and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

The melting point is reported as the range T₁ - T₂.

Solubility Determination (Qualitative)
Understanding the solubility of a compound in various solvents is fundamental for purification,

formulation, and designing reaction conditions.

Apparatus:

Small test tubes

Vortex mixer or stirring rod

Graduated pipettes or droppers

A selection of solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide (DMSO),

dichloromethane)
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Procedure:

Sample Preparation: Approximately 10-20 mg of the solid compound is placed into a small

test tube.

Solvent Addition: A small volume (e.g., 0.5 mL) of the chosen solvent is added to the test

tube.

Mixing: The mixture is agitated vigorously using a vortex mixer or by stirring with a glass rod

for at least one minute to facilitate dissolution.

Observation: The mixture is observed to determine if the solid has dissolved completely. If

the solid dissolves, the compound is classified as "soluble" in that solvent at that

concentration. If it remains undissolved, it is "insoluble." For intermediate cases, terms like

"sparingly soluble" or "partially soluble" can be used.

Systematic Testing: This procedure is repeated with a range of solvents of varying polarities

to build a comprehensive solubility profile.

Logical Workflow for Compound Characterization
The following diagram illustrates a logical workflow for the initial physical and chemical

characterization of a newly synthesized or acquired chemical compound.
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Figure 1: Logical Workflow for Compound Characterization
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Caption: A streamlined workflow for the initial characterization of a chemical compound.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of (2-
aminophenyl)(pyridin-2-yl)methanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042983#physical-properties-and-solubility-of-2-
aminophenyl-2-pyridyl-ketone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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